Cas no 339279-19-5 (4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide)

• Product Name: 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide
• CAS No: 339279-19-5
• MF: C₁₈H₁₄Cl₂N₂S
• MW: 361.288160800934
• MDL: MFCD00974415
• CID: 3143002
• PubChem ID: 2763929
• Update Time: 2025-05-19

4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide Chemical and Physical Properties

Names and Identifiers

• 4-Chloro-6-(((4-chlorobenzyl)thio)methyl)-2-phenylpyrimidine
• 4-Chlorobenzyl (6-chloro-2-phenyl-4-pyrimidinyl) methyl sulfide
• HMS575C11
• AKOS005070508
• Bionet1_002369
• MFCD00974415
• 4-chloro-6-({[(4-chlorophenyl)methyl]sulfanyl}methyl)-2-phenylpyrimidine
• 4L-603S
• 339279-19-5
• 4-Chlorobenzyl (6-chloro-2-phenyl-4-pyrimidinyl)-methyl sulfide
• 4-chloro-6-[(4-chlorophenyl)methylsulfanylmethyl]-2-phenylpyrimidine
• SB58272
• 4-chloro-6-((4-chlorobenzylthio)methyl)-2-phenylpyrimidine
• 4-chlorobenzyl (6-chloro-2-phenyl-4-pyrimidinyl)methyl sulfide
• 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide

• MDL： MFCD00974415
• Inchi： 1S/C18H14Cl2N2S/c19-15-8-6-13(7-9-15)11-23-12-16-10-17(20)22-18(21-16)14-4-2-1-3-5-14/h1-10H,11-12H2
• InChI Key： SVLGWAUBMFMJJQ-UHFFFAOYSA-N
• SMILES： ClC1=CC(CSCC2C=CC(=CC=2)Cl)=NC(C2C=CC=CC=2)=N1

Computed Properties

• Exact Mass: 360.0254750Da
• Monoisotopic Mass: 360.0254750Da
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 23
• Rotatable Bond Count: 5
• Complexity: 344
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 5.4
• Topological Polar Surface Area: 51.1Ų

Experimental Properties

• Melting Point: 116-117°C

4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide Security Information

• HazardClass：IRRITANT

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Halopyrimidines
• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Diazines Pyrimidines and pyrimidine derivatives Halopyrimidines

Additional information on 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide

Comprehensive Overview of 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide (CAS No. 339279-19-5)

4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide (CAS No. 339279-19-5) is a specialized chemical compound that has garnered significant attention in pharmaceutical and agrochemical research. This compound, characterized by its unique pyrimidine core and chlorobenzyl sulfide functional groups, serves as a key intermediate in the synthesis of bioactive molecules. Its molecular structure combines a 6-chloro-2-phenylpyrimidine moiety with a 4-chlorobenzyl methyl sulfide group, making it a versatile building block for drug discovery and material science applications.

The growing interest in heterocyclic compounds like 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide stems from their broad utility in medicinal chemistry. Researchers frequently search for "pyrimidine derivatives in drug design" or "chlorinated aromatic compounds in agrochemicals," reflecting the compound's relevance in these fields. Its structural features enable interactions with biological targets, particularly in the development of kinase inhibitors and antimicrobial agents, aligning with current trends in personalized medicine and antibiotic resistance research.

From a physicochemical perspective, CAS 339279-19-5 exhibits properties typical of aromatic sulfides, including moderate solubility in organic solvents like dichloromethane and dimethylformamide. Its chlorine substituents enhance stability and influence electronic distribution, which is critical for its reactivity in cross-coupling reactions—a hot topic in synthetic chemistry forums. Analytical techniques such as HPLC and NMR spectroscopy are commonly employed to characterize this compound, addressing frequent queries about "how to analyze pyrimidine-based intermediates."

In industrial applications, 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide is valued for its role in producing crop protection agents and pharmaceutical intermediates. The agrochemical sector particularly explores its potential in creating next-generation fungicides, responding to the global demand for sustainable agriculture solutions. Meanwhile, pharmaceutical companies investigate its utility in small-molecule therapeutics, especially for oncology and inflammatory diseases, areas dominating recent PubMed publications.

Market dynamics for CAS 339279-19-5 reflect the compound's niche yet expanding applications. Suppliers often highlight its "high purity grades" and "custom synthesis options" to cater to R&D needs. With increasing patents filed around pyrimidine scaffolds, this compound's commercial significance continues to rise. Environmental and regulatory considerations also shape its usage, as researchers seek "green chemistry approaches for halogenated compounds"—a trending search phrase in academic databases.

Future research directions for 4-Chlorobenzyl (6-Chloro-2-phenyl-4-pyrimidinyl)-methyl Sulfide may explore its structure-activity relationships in greater depth, particularly through computational modeling techniques. The compound's potential in material science, such as organic electronics, remains underexplored but aligns with interests in "functionalized aromatic materials." As synthetic methodologies advance, especially in C-S bond formation reactions, new derivatives of this scaffold are anticipated to emerge.

For laboratories handling 339279-19-5, standard protocols for air-sensitive compounds are recommended due to the sulfide functionality. Storage under inert atmosphere and protection from light optimize stability—practical information often sought in chemical handling forums. Analytical certificates typically confirm identity via mass spectrometry and elemental analysis, addressing quality control concerns prevalent in procurement discussions.